![molecular formula C8H15NO B6217444 4-(methoxymethyl)-1-methyl-2-azabicyclo[2.1.1]hexane CAS No. 2742659-29-4](/img/no-structure.png)
4-(methoxymethyl)-1-methyl-2-azabicyclo[2.1.1]hexane
Overview
Description
4-(Methoxymethyl)-1-methyl-2-azabicyclo[211]hexane is a bicyclic compound that features a unique azabicyclo[211]hexane structure
Preparation Methods
The synthesis of 4-(methoxymethyl)-1-methyl-2-azabicyclo[2.1.1]hexane can be achieved through several routes. One common method involves the [2+2] cycloaddition of 1,5-dienes using photochemistry. This approach allows for the efficient and modular synthesis of 1,2-disubstituted bicyclo[2.1.1]hexane modules . Industrial production methods may involve the use of specialized equipment and reaction conditions to scale up the synthesis process.
Chemical Reactions Analysis
4-(Methoxymethyl)-1-methyl-2-azabicyclo[2.1.1]hexane undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be performed using reducing agents to yield reduced derivatives.
Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.
Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and substitution reagents like alkyl halides. The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
4-(Methoxymethyl)-1-methyl-2-azabicyclo[2.1.1]hexane has several scientific research applications:
Chemistry: It serves as a building block for the synthesis of more complex molecules, contributing to the development of new chemical entities.
Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions.
Industry: The compound can be used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 4-(methoxymethyl)-1-methyl-2-azabicyclo[2.1.1]hexane involves its interaction with molecular targets and pathways. The compound’s bicyclic structure allows it to fit into specific binding sites, modulating the activity of enzymes or receptors. This interaction can lead to various biological effects, depending on the target and pathway involved.
Comparison with Similar Compounds
4-(Methoxymethyl)-1-methyl-2-azabicyclo[2.1.1]hexane can be compared with other similar compounds, such as:
Bicyclo[1.1.0]butane: Known for its high ring strain and reactivity, bicyclo[1.1.0]butane is used in various synthetic applications.
Oxabicyclo[2.1.1]hexane: This compound features an oxygen atom in the bicyclic structure, leading to different reactivity and applications.
The uniqueness of this compound lies in its azabicyclo[2.1.1]hexane core, which imparts distinct chemical and biological properties.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(methoxymethyl)-1-methyl-2-azabicyclo[2.1.1]hexane involves the reaction of 1-methyl-2-azabicyclo[2.1.1]hexane with formaldehyde and methanol in the presence of an acid catalyst.", "Starting Materials": [ "1-methyl-2-azabicyclo[2.1.1]hexane", "Formaldehyde", "Methanol", "Acid catalyst" ], "Reaction": [ "Step 1: 1-methyl-2-azabicyclo[2.1.1]hexane is reacted with formaldehyde and methanol in the presence of an acid catalyst.", "Step 2: The reaction mixture is heated under reflux for several hours.", "Step 3: The resulting mixture is cooled and the product is extracted using a suitable solvent.", "Step 4: The product is purified using column chromatography or recrystallization." ] } | |
CAS No. |
2742659-29-4 |
Molecular Formula |
C8H15NO |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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